The Core Mechanism of Action of Sepantronium Bromide (YM155): A Technical Guide
The Core Mechanism of Action of Sepantronium Bromide (YM155): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
Sepantronium (B1243752) Bromide, also known as YM155, is a small molecule inhibitor that has been the subject of extensive preclinical and clinical investigation as a potential anti-cancer agent. Initially identified as a potent suppressant of survivin, a key member of the inhibitor of apoptosis (IAP) protein family, its mechanism of action is now understood to be multifaceted, involving the induction of DNA damage and the activation of various cell death pathways. This guide provides an in-depth technical overview of the core mechanisms of action of YM155, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways.
Primary Mechanism of Action: Survivin Suppression and Beyond
YM155 was first characterized as a selective inhibitor of survivin (BIRC5) expression.[1][2] Survivin is highly expressed in most human cancers and is associated with resistance to chemotherapy and radiation, making it an attractive therapeutic target.[3] YM155 has been shown to inhibit the transcription of the survivin gene, leading to decreased mRNA and protein levels.[1][2][4] This suppression of survivin disrupts its anti-apoptotic function, thereby promoting cancer cell death.
However, emerging evidence has revealed that the cytotoxic effects of YM155 are not solely dependent on survivin suppression. The compound also induces significant DNA damage, primarily through the generation of reactive oxygen species (ROS) and inhibition of topoisomerase IIα.[5][6] This DNA damage triggers a robust DNA damage response (DDR), leading to cell cycle arrest and apoptosis.[7][8]
Quantitative Data on YM155 Activity
The following tables summarize key quantitative data from various in vitro and in vivo studies, demonstrating the potency and efficacy of YM155 across different cancer types.
Table 1: In Vitro Cytotoxicity of YM155 in Various Cancer Cell Lines
| Cell Line | Cancer Type | IC50 (nM) | Reference |
| SH-SY5Y | Neuroblastoma | 8 - 212 | [1] |
| PC-3 | Prostate Cancer | 2.3 | [9] |
| PPC-1 | Prostate Cancer | 11 | [9] |
| DU145 | Prostate Cancer | Not Specified | [9] |
| TSU-Pr1 | Prostate Cancer | Not Specified | [9] |
| 22Rv1 | Prostate Cancer | Not Specified | [9] |
| SK-MEL-5 | Melanoma | Not Specified | [9] |
| A375 | Melanoma | Not Specified | [9] |
| H460 | Non-Small Cell Lung Cancer | 64 | [10] |
| Calu6 | Non-Small Cell Lung Cancer | 43 | [10] |
Table 2: In Vivo Efficacy of YM155 in Xenograft Models
| Cancer Type | Xenograft Model | YM155 Dose | Tumor Growth Inhibition/Regression | Reference |
| Neuroblastoma | Mouse Xenograft | Not Specified | ~3-fold inhibition of tumor burden | [1] |
| Triple-Negative Breast Cancer | MDA-MB-231-Luc-D3H2-LN Orthotopic | Not Specified | Complete regression of subcutaneous tumors | [2] |
| Prostate Cancer | PC-3 Subcutaneous Xenograft | 3 and 10 mg/kg | Complete inhibition of tumor growth | [9] |
| Prostate Cancer | PC-3 Orthotopic Xenograft | 5 mg/kg | 80% Tumor Growth Inhibition (TGI) | [9] |
| Gastric Cancer | Nude Mouse Xenograft | 5 mg/kg/day for 7 days | Marked inhibition of tumor growth | [11] |
| Malignant Fibrous Histiocytoma/Undifferentiated Pleomorphic Sarcoma | Nara-H Xenograft | 2 mg/kg and 4 mg/kg (5 times/week for 2 weeks) | 89.3% and 98.9% reduction in tumor volume, respectively | [12] |
Table 3: Clinical Trial Data for YM155
| Phase | Cancer Type | Treatment Regimen | Key Outcomes | Reference |
| Phase I | Advanced Solid Malignancies/Lymphoma | 1.8 to 6.0 mg/m²/d by 168-hour CIVI every 3 weeks | MTD: 4.8 mg/m²; 1 CR and 2 PRs in NHL patients | [13] |
| Phase II | Advanced, Refractory Non-Small-Cell Lung Cancer | 4.8 mg/m²/d by 168-hour CIVI in 21-day cycles | ORR: 5.4%; DCR: 43.2%; Median PFS: 1.7 months; Median OS: 6.6 months | [14] |
| Phase II | HER2-Negative Metastatic Breast Cancer | YM155 + Docetaxel (B913) vs. Docetaxel alone | No significant difference in PFS (8.4 vs 10.5 months) or OS (601 vs 630 days) | [15] |
Signaling Pathways and Molecular Mechanisms
The intricate mechanism of action of YM155 involves the modulation of several critical signaling pathways.
Survivin Suppression Pathway
YM155 is believed to inhibit the transcription of the BIRC5 gene, which encodes for survivin. This leads to a downstream reduction in survivin protein levels, thereby sensitizing cancer cells to apoptosis.
References
- 1. Striking at Survivin: YM-155 Inhibits High-Risk Neuroblastoma Growth and Enhances Chemosensitivity [mdpi.com]
- 2. YM155, a selective survivin suppressant, inhibits tumor spread and prolongs survival in a spontaneous metastatic model of human triple negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. A phase I/II study of sepantronium bromide (YM155, survivin suppressor) with paclitaxel and carboplatin in patients with advanced non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. YM155, a novel small-molecule survivin suppressant, induces regression of established human hormone-refractory prostate tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Generation of reactive oxygen species is the primary mode of action and cause of survivin suppression by sepantronium bromide (YM155) - PMC [pmc.ncbi.nlm.nih.gov]
- 6. aacrjournals.org [aacrjournals.org]
- 7. mdpi.com [mdpi.com]
- 8. YM155 potently kills acute lymphoblastic leukemia cells through activation of the DNA damage pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 9. selleckchem.com [selleckchem.com]
- 10. aacrjournals.org [aacrjournals.org]
- 11. Survivin inhibitor YM155 suppresses gastric cancer xenograft growth in mice without affecting normal tissues - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Antitumor effect of YM155, a novel small-molecule survivin suppressant, via mitochondrial apoptosis in human MFH/UPS - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Phase I and pharmacokinetic study of YM155, a small-molecule inhibitor of survivin - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Multicenter phase II trial of YM155, a small-molecule suppressor of survivin, in patients with advanced, refractory, non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Phase II, multicenter, open-label, randomized study of YM155 plus docetaxel as first-line treatment in patients with HER2-negative metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
